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Compound of Interest

Compound Name: Triphenylsulfonium nonaflate

Cat. No.: B114817

An In-Depth Technical Guide to Triphenylsulfonium
Nonaflate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triphenylsulfonium nonaflate (TPS-Nf) is an onium salt renowned for its application as a
photoacid generator (PAG) in advanced photolithography, particularly in the deep-UV and EUV
realms.[1] Its fundamental utility lies in the generation of a potent acid,
nonafluorobutanesulfonic acid, upon exposure to light, which catalyzes chemical
transformations in photoresist materials to create nanoscale patterns.[1] This guide elucidates
the chemical structure, physicochemical properties, and a representative synthetic protocol for
triphenylsulfonium nonaflate, providing a consolidated technical resource for professionals in
materials science and semiconductor manufacturing.

Chemical Identity and Structure

Triphenylsulfonium nonaflate is an ionic compound composed of a triphenylsulfonium cation
and a nonafluorobutanesulfonate (nonaflate) anion.

e Triphenylsulfonium Cation ([C1sH15S]*): This cation features a central sulfur atom bonded to
three phenyl rings in a pyramidal geometry. The positive charge is localized on the sulfur
atom.
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» Nonaflate Anion ([C4F9SOs]™): The nonaflate anion is the conjugate base of
nonafluorobutanesulfonic acid. It consists of a butane backbone where all nine hydrogen
atoms are substituted with fluorine atoms (a perfluorobutyl group), attached to a sulfonate

group (-SOs37).

The electrostatic attraction between the bulky triphenylsulfonium cation and the nonaflate anion

forms the stable salt.

Molecular Representation

The overall chemical structure is represented by the molecular formula C22H15F903S2.[2][3][4]
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Triphenylsulfonium Bromide Sodium Nonaflate
(Precursor Salt) (Nonaflate Source)

omblne in Biphasic Solven
(e.g., Ethyl Acetate/Water)

Heat Reaction Mixture
(e.g., 60°C for 9 hours)

Cool and Centrifuge
to Isolate Crude Product

Recrystalllze from Solvent
(e.g., n-Butanol/Water)

Dry to Obtain Pure
Triphenylsulfonium Nonaflate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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